Cas no 2680673-13-4 (benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate)

• Product Name: benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate
• CAS No: 2680673-13-4
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 5621501
• PubChem ID: 165942021
• Update Time: 2025-06-07

benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680673-13-4
• EN300-28294514
• benzyl N-{2-[(4-cyanophenyl)methoxy]ethyl}-N-methylcarbamate
• benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate

• Inchi： 1S/C19H20N2O3/c1-21(19(22)24-15-17-5-3-2-4-6-17)11-12-23-14-18-9-7-16(13-20)8-10-18/h2-10H,11-12,14-15H2,1H3
• InChI Key： CPVDIYBERVYNEZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C#N)=CC=1)CCN(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 324.14739250g/mol
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.6Ų

Additional information on benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate

Professional Introduction to Benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate (CAS No. 2680673-13-4)

Benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate, a compound with the CAS number 2680673-13-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The presence of a benzyl group, a methoxyethyl moiety, and a cyanophenyl ring contributes to its unique chemical properties, making it a subject of intense study among researchers.

The structural composition of Benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate is highly relevant to its pharmacological activity. The benzyl group, known for its stability and ability to enhance bioavailability, plays a crucial role in the compound's overall efficacy. Additionally, the methoxyethyl chain introduces a hydrophilic component, which is essential for improving solubility in biological systems. The cyanophenyl ring, on the other hand, contributes to the compound's electronic properties, influencing its interaction with biological targets.

Recent studies have highlighted the importance of such multifunctional compounds in the development of novel therapeutic agents. The unique combination of functional groups in Benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate makes it an attractive candidate for further investigation. Researchers have been exploring its potential in various therapeutic areas, including neurology and anti-inflammatory treatments. The compound's ability to modulate biological pathways suggests that it could serve as a lead compound for the development of new drugs.

In the realm of synthetic chemistry, Benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate exemplifies the elegance of molecular design. The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct its complex framework. These methods not only highlight the progress in synthetic methodologies but also underscore the importance of innovation in drug discovery.

The pharmacological profile of Benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate has been extensively studied in recent years. Preclinical trials have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory responses. The compound's ability to interact with these enzymes suggests that it could be used to develop treatments for chronic inflammatory diseases. Furthermore, its mechanism of action may provide insights into new therapeutic strategies that target similar pathways.

One of the most compelling aspects of Benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate is its versatility in drug design. Its structural features allow for modifications that can fine-tune its pharmacological properties. This flexibility is crucial for developing drugs with improved efficacy and reduced side effects. Researchers are exploring various derivatives of this compound, aiming to optimize its therapeutic potential while minimizing adverse reactions.

The role of computational chemistry in studying Benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate cannot be overstated. Molecular modeling techniques have been instrumental in understanding its interactions with biological targets at the atomic level. These studies have provided valuable insights into how the compound binds to receptors and enzymes, offering a foundation for rational drug design. By leveraging computational methods, scientists can predict and manipulate the properties of this compound more effectively.

The future prospects for Benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate are promising. Ongoing research aims to elucidate its full pharmacological potential and explore new applications in medicine. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in therapeutic interventions. The integration of interdisciplinary approaches—combining organic chemistry, pharmacology, and computational science—will be key to unlocking their full potential.

In conclusion, Benzyl N-{2-(4-cyanophenyl)methoxyethyl}-N-methylcarbamate (CAS No. 2680673-13-4) stands as a testament to the ingenuity and progress in modern chemical research. Its complex structure and multifaceted properties make it a valuable tool for both academic study and industrial application. As research continues to uncover new possibilities for this compound, it is likely to remain at the forefront of pharmaceutical innovation for years to come.